Cas no 2228699-20-3 (5-2-(aminooxy)ethyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-2-(aminooxy)ethyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228699-20-3
• MF: C₈H₁₅N₃O₂S
• MW: 217.288600206375
• CID: 6304273
• PubChem ID: 165611466
• Update Time: 2025-07-23

5-2-(aminooxy)ethyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(aminooxy)ethyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• 5-[2-(aminooxy)ethyl]-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• EN300-1753124
• 2228699-20-3

• Inchi： 1S/C8H15N3O2S/c1-11(2)8-10-7(12-3)6(14-8)4-5-13-9/h4-5,9H2,1-3H3
• InChI Key： XIYBCAOPCJLPMB-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1CCON)OC)N(C)C

Computed Properties

• Exact Mass: 217.08849790g/mol
• Monoisotopic Mass: 217.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-2-(aminooxy)ethyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine

Comprehensive Overview of 5-2-(aminooxy)ethyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228699-20-3): Properties, Applications, and Research Insights

The compound 5-2-(aminooxy)ethyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228699-20-3) is a specialized thiazole derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This molecule features a thiazole core substituted with a methoxy group, a dimethylamino moiety, and an aminooxyethyl side chain, making it a versatile intermediate for synthetic applications. Its CAS registry number (2228699-20-3) ensures precise identification in global chemical databases, facilitating research and regulatory compliance.

In recent years, the demand for functionalized thiazoles like 5-2-(aminooxy)ethyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine has surged due to their role in drug discovery. Researchers are particularly intrigued by its potential as a bioactive scaffold, with studies exploring its utility in modulating enzyme activity or as a ligand for targeted therapies. The presence of the aminooxyethyl group offers opportunities for conjugation chemistry, a hot topic in antibody-drug conjugates (ADCs) and prodrug development—areas dominating current biomedical literature.

From a synthetic chemistry perspective, this compound exemplifies innovations in heterocyclic compound design. Its methoxy and dimethylamino substituents enhance electron density, influencing reactivity in cross-coupling reactions—a technique frequently searched by organic chemists. Laboratories optimizing green chemistry protocols may also find value in its derivatization potential, aligning with trends toward sustainable synthesis. Notably, its stability under physiological conditions makes it a candidate for preclinical studies, though detailed toxicological data remain an active research area.

The agrochemical sector has also explored thiazole-based compounds like CAS 2228699-20-3 for their pesticidal properties. With growing public interest in eco-friendly crop protection, derivatives of this molecule could contribute to next-generation biopesticides. Searches for "low-toxicity thiazole agrochemicals" have spiked, reflecting industry shifts toward safer alternatives. However, comprehensive field trials are needed to validate efficacy and environmental impact.

Analytical characterization of 5-2-(aminooxy)ethyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine typically involves HPLC-MS and NMR spectroscopy, techniques widely discussed in online forums. Its logP value and solubility profile are critical for formulation scientists, addressing common queries like "how to improve thiazole compound bioavailability." Computational chemists modeling QSAR (Quantitative Structure-Activity Relationship) may leverage its structural features to predict interactions with biological targets.

Regulatory and safety aspects of CAS 2228699-20-3 adhere to standard REACH and GHS guidelines. While not classified as hazardous under current frameworks, proper personal protective equipment (PPE) is recommended during handling—a precaution emphasized in laboratory safety webinars. The compound’s SDS (Safety Data Sheet) provides essential handling instructions, a document frequently downloaded by industrial users.

In conclusion, 5-2-(aminooxy)ethyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine represents a compelling case study in multidisciplinary chemical research. Its dual relevance to pharmaceutical and agrochemical innovation positions it as a molecule to watch, especially amid rising investments in precision medicine and sustainable agriculture. Future publications will likely clarify its commercial viability, but its structural ingenuity already makes it a staple in synthetic chemistry discussions.